Cas no 2680840-83-7 (2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid)

• Product Name: 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid
• CAS No: 2680840-83-7
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 6259752
• PubChem ID: 165910701
• Update Time: 2025-05-19

2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid
• EN300-28285326
• 2680840-83-7
• 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid

• Inchi： 1S/C12H10N2O4S/c1-2-5-18-12(17)14-11-13-8-4-3-7(10(15)16)6-9(8)19-11/h2-4,6H,1,5H2,(H,15,16)(H,13,14,17)
• InChI Key： RUNUJDQOCVZZHE-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC=C)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 278.03612798g/mol
• Monoisotopic Mass: 278.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Additional information on 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid

Comprehensive Overview of 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2680840-83-7)

The compound 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid (CAS No. 2680840-83-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a benzothiazole core and a prop-2-en-1-yloxy carbonyl group, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and advanced polymer formulations.

In recent years, the demand for benzothiazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The carboxylic acid functionality in this compound further enhances its reactivity, enabling facile derivatization for targeted applications. This aligns with the growing trend in green chemistry, where researchers seek sustainable methods to modify such scaffolds without hazardous byproducts.

From an industrial perspective, CAS No. 2680840-83-7 is often explored as a building block for high-value chemicals. Its compatibility with click chemistry reactions, such as azide-alkyne cycloadditions, makes it invaluable for creating modular architectures in drug design. Additionally, its thermal stability and solubility profile have sparked interest in advanced material engineering, particularly for coatings and adhesives with enhanced performance.

The synthesis of 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid typically involves multi-step organic reactions, including amide coupling and esterification. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yields—a critical factor for cost-sensitive industries. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify its purity, ensuring compliance with regulatory standards.

As the scientific community continues to explore heterocyclic compounds, this molecule’s role in medicinal chemistry is expanding. For instance, its benzothiazole moiety is being investigated for neurodegenerative disease targets, addressing urgent healthcare challenges. Furthermore, its carboxylic acid group allows for bioconjugation, making it relevant in proteomics and diagnostic tool development.

In summary, 2-{[(Prop-2-en-1-yloxy)carbonyl]amino}-1,3-benzothiazole-6-carboxylic acid represents a cutting-edge intersection of chemistry and innovation. Its adaptability across disciplines—from pharmaceuticals to smart materials—positions it as a compound of enduring relevance in both academic and industrial settings.